![molecular formula C16H17N3OS B250495 N-{3-[(anilinocarbothioyl)amino]phenyl}propanamide](/img/structure/B250495.png)
N-{3-[(anilinocarbothioyl)amino]phenyl}propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-{3-[(anilinocarbothioyl)amino]phenyl}propanamide, commonly known as ANCCA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential as a therapeutic agent. ANCCA belongs to the class of compounds known as HDAC inhibitors, which have been found to have anticancer properties.
Mechanism of Action
ANCCA inhibits the activity of histone deacetylases (HDACs), which are enzymes that remove acetyl groups from histones. This leads to the accumulation of acetylated histones, which in turn leads to changes in gene expression. ANCCA has been found to affect the expression of genes involved in cell cycle regulation, apoptosis, and DNA damage repair.
Biochemical and Physiological Effects:
ANCCA has been found to have a number of biochemical and physiological effects. In cancer cells, ANCCA induces cell cycle arrest, differentiation, and apoptosis. ANCCA also sensitizes cancer cells to chemotherapy and radiation therapy. In addition, ANCCA has been found to have anti-inflammatory effects and to regulate glucose metabolism.
Advantages and Limitations for Lab Experiments
ANCCA has a number of advantages for lab experiments. It is relatively easy to synthesize and purify, and it has been extensively studied for its potential as a therapeutic agent. However, ANCCA also has some limitations. It is not very soluble in water, which can make it difficult to work with in some experiments. In addition, ANCCA has not yet been tested in clinical trials, so its safety and efficacy in humans are not yet known.
Future Directions
There are a number of future directions for research on ANCCA. One area of interest is the development of ANCCA analogs with improved solubility and potency. Another area of interest is the study of ANCCA in combination with other therapeutic agents, such as chemotherapy and radiation therapy. Finally, the safety and efficacy of ANCCA in humans needs to be tested in clinical trials.
Synthesis Methods
The synthesis of ANCCA involves the reaction of 3-aminophenylpropanoic acid with thionyl chloride to form the corresponding acid chloride. This intermediate is then reacted with aniline and thiourea to form ANCCA. The yield of ANCCA is typically around 50%, and the compound can be purified by recrystallization from a suitable solvent.
Scientific Research Applications
ANCCA has been extensively studied for its potential as a therapeutic agent in the treatment of cancer. HDAC inhibitors, including ANCCA, have been found to induce cell cycle arrest, differentiation, and apoptosis in cancer cells. ANCCA has also been found to sensitize cancer cells to chemotherapy and radiation therapy.
Properties
Molecular Formula |
C16H17N3OS |
---|---|
Molecular Weight |
299.4 g/mol |
IUPAC Name |
N-[3-(phenylcarbamothioylamino)phenyl]propanamide |
InChI |
InChI=1S/C16H17N3OS/c1-2-15(20)17-13-9-6-10-14(11-13)19-16(21)18-12-7-4-3-5-8-12/h3-11H,2H2,1H3,(H,17,20)(H2,18,19,21) |
InChI Key |
WONWKIOTYVIPEW-UHFFFAOYSA-N |
SMILES |
CCC(=O)NC1=CC(=CC=C1)NC(=S)NC2=CC=CC=C2 |
Canonical SMILES |
CCC(=O)NC1=CC(=CC=C1)NC(=S)NC2=CC=CC=C2 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.